Cas no 41424-11-7 (4-(4-Hexoxyphenyl)benzonitrile)

• Product Name: 4-(4-Hexoxyphenyl)benzonitrile
• CAS No: 41424-11-7
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• MDL: MFCD00134145
• CID: 55415
• PubChem ID: 253661277
• Update Time: 2025-04-18

4-(4-Hexoxyphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-Hexyloxy-[1,1'-biphenyl]-4-carbonitrile
• 4-Cyano-4'-n-hexyloxybiphenyl
• 4'-Cyano-4-hexyloxybiphenyl
• 2,2',4,5'-TETRACHLOROBIPHENYL
• 4-(4-hexoxyphenyl)benzonitrile
• 4-(Hexyloxy)-4-Biphenylcarbonitrile
• 2,2',4,4',4''-PENTAMETHOXYTRIPHENYLMETHANOL
• 4-(4-Hexyloxyphenyl)benzonitrile
• 4'-(Hexyloxy)-4-biphenylcarbonitrile
• 4-(n-hexyloxy)-4'-cyanobiphenyl
• 4-Cyano-4'-hexoxybiphenyl
• 4-cyano-4'-hexyloxybiphenyl
• 4'-hexyloxy-4-cyanobiphenol
• 4-hexyloxy-4'-cyanobiphenyl
• 4'-hexyloxybiphenyl-4-carbonitrile
• 4-Hexyloxycyanodiphenyl
• 6OCB
• EINECS 255-358-2
• Liquid crystal 549
• 4'-Hexyloxy-4-biphenylcarbonitrile
• 4'-(hexyloxy)-(1,1'-biphenyl)-4-carbonitrile
• [1,1'-Biphenyl]-4-carbonitrile, 4'-(hexyloxy)-
• 4'-(hexyloxy)biphenyl-4-carbonitrile
• YUYXUPYNSOFWFV-UHFFFAOYSA-N
• (1,1'-Biphenyl)-4-carbonitrile, 4'-(hexyloxy)-
• 4'-(Hexyloxy)(1,1'-biphenyl)-
• 4'-(Hexyloxy)[1,1'-biphenyl]-4-carbonitrile
• 4'-(Hexyloxy)(1,1'-bip
• 4-(4-Hexoxyphenyl)benzonitrile

• MDL： MFCD00134145
• Inchi： 1S/C19H21NO/c1-2-3-4-5-14-21-19-12-10-18(11-13-19)17-8-6-16(15-20)7-9-17/h6-13H,2-5,14H2,1H3
• InChI Key： YUYXUPYNSOFWFV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)CCCCCC
• BRN： 2216640

Computed Properties

• Exact Mass: 279.16200
• Monoisotopic Mass: 279.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.6
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Liquid crystal
• Density: 1.05g/cm3
• Melting Point: 58°C(lit.)
• Boiling Point: 430.5ºC at 760mmHg
• Flash Point: 180.2ºC
• Refractive Index: 1.561
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 33.02000
• LogP: 5.18438
• λmax: 298(EtOH)(lit.)

4-(4-Hexoxyphenyl)benzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：DV1764200
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides